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Reported Efficacy of PF-04880594

The following table summarizes the key findings for PF-04880594 from the search results.

Inhibitor
Inhibitor
Type

Reported Context
of Use

Key Findings on Efficacy Source / Model

PF-
04880594

RAF
Inhibitor

[1] [2]

To overcome
resistance to c-Met

inhibitor PF-
04217903 [1]

Combined with MET inhibitor,
inhibited ERK activation and

overcame resistance; restored
suppression of MAPK pathway

[1].

In vitro using
GTL16 gastric

cancer cell line
[1]

Effect on normal

cells and tumors

Induced epithelial tissue

hyperplasia; this effect was
attenuated by the MEK inhibitor

PD-0325901 [2].

Preclinical model

(no further details
in abstract) [2]

Experimental Protocol for Key Findings

For the primary study on overcoming c-Met inhibitor resistance, the methodology was as follows [1]:
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Cell Line: GTL16, a MET-amplified gastric cancer cell line.

Resistance Induction: GTL16 cells were rendered resistant to the c-Met inhibitor PF-04217903 via
prolonged exposure.

Characterization of Resistant Clones: Resistant cells were analyzed, revealing an amplified
chromosomal rearrangement that produced a constitutively active SND1-BRAF fusion protein.

Intervention Testing:
Resistant clones were treated with the c-Met inhibitor (PF-04217903), the RAF inhibitor (PF-
04880594), or a combination of both.
A MEK inhibitor (PD-0325901) was also tested as a single agent.

Outcome Measures:
Primary: Activation (phosphorylation) of ERK, a key downstream component of the MAPK

pathway, was measured to assess pathway activity.
Secondary: Cell growth was monitored.

Signaling Pathway in c-Met Resistance

The diagram below illustrates the mechanism of resistance and how PF-04880594 was used to overcome it,

based on the study above [1].
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To cite this document: Smolecule. [PF-04880594 tumor growth inhibition compared to other

inhibitors]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548765#pf-04880594-tumor-growth-inhibition-compared-to-

other-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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